Cas no 1804714-57-5 (Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate
• CAS No: 1804714-57-5
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917451
• Update Time: 2025-06-08

Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)6-7(14)4(8(10)11)3-5(13)12-6/h3,8,14H,2H2,1H3,(H,12,13)
• InChI Key： AFMUHDASCSHGFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(=O)OCC)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate (CAS No. 1804714-57-5)

Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate (CAS No. 1804714-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dihydroxypyridine moieties, exhibits promising applications in drug discovery and crop protection. Its molecular structure, featuring an ethyl carboxylate group, enhances its reactivity and solubility, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine derivatives stems from their ability to modulate biological activity and improve metabolic stability. Researchers are particularly intrigued by the difluoromethyl group, which mimics the steric and electronic properties of hydroxyl or methyl groups while offering enhanced lipophilicity. This makes Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate a valuable scaffold for designing novel therapeutics targeting enzymes and receptors.

In the context of agrochemicals, this compound's potential lies in its role as a precursor for crop protection agents. The dihydroxypyridine core is known to interact with plant pathogens, disrupting their growth cycles. With increasing global demand for sustainable agriculture, compounds like Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate are being explored for their eco-friendly profiles and efficacy against resistant strains.

From a synthetic perspective, the compound's ethyl carboxylate group facilitates easy derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological properties. Recent publications highlight its use in medicinal chemistry for developing kinase inhibitors and antimicrobial agents, aligning with the trend toward personalized medicine.

Environmental and regulatory considerations are also driving research into fluorinated compounds. Unlike traditional halogenated molecules, difluoromethyl-containing substances often exhibit lower toxicity and better biodegradability. This aligns with the green chemistry movement, which emphasizes safer alternatives without compromising performance.

In summary, Ethyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate (CAS No. 1804714-57-5) represents a cutting-edge intersection of pharmaceutical innovation and agrochemical advancement. Its multifunctional design addresses key challenges in drug development and sustainable agriculture, making it a compound of high contemporary relevance.